Perfluorohexanenitrile
Overview
Description
Perfluorohexanenitrile (PFHxN) is a synthetic fluorinated organic compound that is used in a wide range of applications due to its unique properties. It is a colorless, odorless, and non-toxic liquid that is highly stable under normal conditions. Its low solubility in water and its ability to form strong hydrogen bonds with other molecules make it an ideal candidate for many applications. PFHxN is used in the production of pharmaceuticals, coatings, lubricants, and surfactants, and has been studied for its potential as a fire retardant and for its use in the treatment of certain diseases.
Scientific Research Applications
Fuel Cell Technology
- Proton-Exchange Membrane Fuel Cells : Perfluorosulfonic acid membranes, which are related to perfluoroalkyl substances, are significant in fuel cell technology. They are used as proton transport mediums and separators in fuel cells (Eisman, 1990).
Environmental and Health Studies
- Body Burden of Perfluorinated Substances : Studies have been conducted to assess the presence of perfluorinated substances, like perfluorohexane sulfonate (PFHxS), in human plasma. These studies help understand the extent of human exposure to these chemicals and their potential health implications (Fromme et al., 2017).
- Biomonitoring Studies : Research has also focused on the widespread exposure of the general population to perfluoroalkyl chemicals (PFCs) and their detection in blood samples. This is critical for understanding environmental and health impacts of these substances (Calafat et al., 2007).
Drug Encapsulation
- Medical and Pharmaceutical Applications : Perfluorated hydrocarbons, closely related to perfluorohexanenitrile, are used in preparing multifunctional capsules for medical and pharmaceutical applications. This includes encapsulating substances in polymers for controlled drug delivery (Chang, Stride, & Edirisinghe, 2009).
Analytical Methods
- Improved Analytical Techniques : Research has been done to improve the analytical methods for detecting perfluoroalkyl compounds in biological samples. This is crucial for accurately assessing exposure levels and understanding the impact of these substances on human health (Kato et al., 2011).
Environmental Impact Assessment
- Wastewater Treatment Study : Studies have assessed the impact of fluorochemicals, including perfluorohexane sulfonate, in wastewater treatment facilities. This research is vital for understanding how these chemicals behave in water treatment processes and their environmental impact (Schultz et al., 2006).
properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6F11N/c7-2(8,1-18)3(9,10)4(11,12)5(13,14)6(15,16)17 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIRKRRJSXWDMMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6F11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80544033 |
Source
|
| Record name | Undecafluorohexanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80544033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23790-49-0 |
Source
|
| Record name | Undecafluorohexanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80544033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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